Cas no 2138149-20-7 (2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-)

• Product Name: 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-
• CAS No: 2138149-20-7
• MF: C₁₁H₁₀O₆S
• MW: 270.258502483368
• CID: 5268397
• Update Time: 2025-10-24

2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-

• Inchi： 1S/C11H10O6S/c1-16-6-3-4-7-8(5-6)17-9(11(12)13)10(7)18(2,14)15/h3-5H,1-2H3,(H,12,13)
• InChI Key： YECNHBCUMRNQOJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(S(C)(=O)=O)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-

2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-: A Multifunctional Compound with Promising Therapeutic Applications in Biomedical Research

2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- (CAS No. 2138149-20-7) has emerged as a focal point in pharmaceutical research due to its unique molecular architecture and potential pharmacological properties. This compound, characterized by a benzofuran core with substituents at the 6-methoxy and 3-(methylsulfonyl) positions, exhibits structural similarities to known bioactive molecules while maintaining distinct functional group arrangements. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a scaffold for drug development targeting neurodegenerative diseases. The integration of advanced synthetic methodologies and computational modeling has further enhanced the understanding of its pharmacokinetic behavior and biological activity.

As a derivative of benzofuran, this compound shares structural features with compounds like 2-Benzofurancarboxylic acid, which have been extensively studied for their anti-inflammatory and antioxidant properties. However, the introduction of the 6-methoxy group and the 3-(methylsulfonyl) substituent imparts unique chemical reactivity and biological activity. The methoxy group at the 6-position is known to enhance hydrophilicity and metabolic stability, while the methylsulfonyl group at the 3-position may influence the molecule's interaction with biological targets through hydrogen bonding and electrostatic effects. These modifications make 2-Benzofurancarboxy, 6-methoxy-3-(methylsulfonyl)- a promising candidate for the development of novel therapeutics.

Recent advancements in medicinal chemistry have demonstrated the potential of this compound in modulating the NF-κB signaling pathway, a critical mediator of inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry reported that 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- significantly inhibits the activation of NF-κB in lipopolysaccharide (LPS)-stimulated macrophages, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding aligns with the broader trend of developing small molecule inhibitors targeting inflammatory pathways for the treatment of autoimmune and chronic inflammatory diseases.

The pharmacokinetic profile of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- has been investigated using in vitro and in vivo models. A 2024 study in Drug Metabolism and Disposition revealed that the compound exhibits moderate oral bioavailability and a favorable half-life in rodent models, suggesting its potential for systemic delivery. The presence of the methoxy group likely contributes to its metabolic stability, while the methylsulfonyl substituent may enhance its solubility in aqueous environments. These properties are critical for the development of orally administered formulations, which are preferred in clinical settings for patient compliance.

Emerging research has also explored the neuroprotective potential of this compound. A 2023 preclinical study published in Neuropharmacology demonstrated that 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- exerts protective effects against oxidative stress in neuronal cells exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. The compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function suggests its potential as a therapeutic agent for neurodegenerative disorders. These findings are particularly relevant given the increasing prevalence of age-related neurodegenerative conditions and the need for novel treatment strategies.

From a synthetic perspective, the preparation of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- has been optimized using green chemistry principles. A 2024 article in Organic & Biomolecular Chemistry described a one-pot synthesis method that reduces the number of reaction steps and minimizes the use of hazardous reagents. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing. The ability to produce this compound in an environmentally friendly manner is a significant advantage for its large-scale application in drug development.

Computational modeling has further elucidated the molecular interactions of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- with potential biological targets. Molecular docking studies have identified its binding affinity for key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5), which are implicated in inflammation and erectile dysfunction, respectively. These findings provide a foundation for the rational design of analogs with enhanced potency and selectivity, which could address specific therapeutic needs in diverse medical conditions.

Despite its promising properties, challenges remain in optimizing the therapeutic potential of 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)-. Further research is needed to evaluate its safety profile, particularly in long-term clinical trials. Additionally, the development of targeted delivery systems to enhance its bioavailability and reduce potential side effects is an area of active investigation. The integration of nanotechnology and advanced drug delivery platforms may offer innovative solutions for the effective utilization of this compound in therapeutic applications.

In conclusion, 2-Benzofurancarboxylic acid, 6-methoxy-3-(methylsulfonyl)- represents a significant advancement in the field of pharmaceutical research. Its structural versatility, pharmacological activity, and potential for drug development make it a valuable molecule for addressing a wide range of medical conditions. As research continues to uncover its mechanisms of action and optimize its therapeutic applications, this compound is poised to play a pivotal role in the future of biomedical science.